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Compound of Interest

Compound Name: 9-Anthraldehyde

Cat. No.: B167246

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 9-
Anthraldehyde, a key organic compound utilized in a range of applications from dye
manufacturing to pharmaceutical development.[1][2] This document focuses on its fundamental
molecular characteristics.

Core Molecular Data

9-Anthraldehyde is an organic compound derived from anthracene, with an aldehyde group
attached to the ninth carbon of the anthracene ring structure.[1] This substitution is pivotal to its
chemical reactivity and utility in organic synthesis.[1][2][3]

The key quantitative data for 9-Anthraldehyde are summarized in the table below for easy
reference and comparison.
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Parameter Value References
Molecular Formula CisH100 [L1[3][4]5]16]1[71[8]
Molecular Weight 206.24 g/mol [11[3][4]1[5]16]
CAS Number 642-31-9 [31[4][5][6]
Yellow to green
Appearance [2][4]
powder/crystals
Melting Point 103-105 °C [31161[9]

Experimental Protocols & Further Applications

Detailed experimental protocols for specific reactions, such as the synthesis of Schiff bases or

its use in Diels-Alder reactions, are application-dependent and can be found in specialized
literature.[2][3] The scope of this guide is to present the foundational physicochemical data of
the molecule itself. Similarly, as a synthetic building block, 9-Anthraldehyde does not have

inherent signaling pathways; rather, the molecules synthesized from it may be designed to

interact with biological pathways.

Chemical Information Diagram

The following diagram illustrates the fundamental chemical information for 9-Anthraldehyde.
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9-Anthraldehyde: Core Properties

Molecular Formula Ci15H100

Molecular Weight = 206.24 g/mol

CAS Number  642-31-9

Physical Form | Yellow Crystalline Powder

Click to download full resolution via product page

Caption: Core physicochemical properties of 9-Anthraldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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